molecular formula C20H25N5O2 B5676651 1-(2-oxo-2-{3-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}ethyl)-2-pyrrolidinone

1-(2-oxo-2-{3-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}ethyl)-2-pyrrolidinone

Cat. No. B5676651
M. Wt: 367.4 g/mol
InChI Key: SGWIGHKTSMBKGH-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of complex organic molecules like "1-(2-oxo-2-{3-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}ethyl)-2-pyrrolidinone" often involves catalytic processes and the formation of novel bonds. Rao et al. (2017) discuss a Cu-catalyzed aerobic oxidative synthesis approach utilizing ethyl tertiary amines as carbon sources, introducing a novel activation mode of ethyl tertiary amines with simultaneous selective cleavage of C-C and C-N bonds (Rao et al., 2017). This methodology exemplifies the type of innovative approaches taken in the synthesis of complex molecules.

Molecular Structure Analysis

The molecular structure of such compounds is crucial for understanding their reactivity and properties. Advanced techniques like X-ray diffraction analysis and NMR spectroscopy are often employed to elucidate these structures. Özdemir et al. (2016) provide a comprehensive spectroscopic characterization of related compounds, offering insights into the molecular and electronic structure through experimental techniques and quantum chemical calculations (Özdemir, Dayan, & Demirmen, 2016).

Chemical Reactions and Properties

Chemical reactions involving such molecules can be complex, involving various pathways and intermediates. Shibahara et al. (2009) demonstrate oxidative condensation-cyclization reactions using elemental sulfur as an oxidant, leading to fluorescent imidazo[1,5-a]pyridines with improved quantum yields (Shibahara et al., 2009). These reactions highlight the diverse chemical behavior and potential applications of these molecules.

Physical Properties Analysis

The physical properties of organic compounds, such as solubility, melting point, and crystalline structure, play a significant role in their practical applications. Kuleshova and Khrustalev (2000) explore the influence of intramolecular and intermolecular hydrogen bonds on the conformation and packing of molecules in crystals, which is relevant for understanding the physical properties of complex organic molecules (Kuleshova & Khrustalev, 2000).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, are critical for the application of these molecules in various domains. Alcarazo et al. (2005) discuss the imidazo[1,5-a]pyridine skeleton as a versatile platform for the generation of new types of stable N-heterocyclic carbenes, showcasing the chemical versatility of structures related to "1-(2-oxo-2-{3-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}ethyl)-2-pyrrolidinone" (Alcarazo et al., 2005).

properties

IUPAC Name

1-[2-oxo-2-[3-[1-(pyridin-3-ylmethyl)imidazol-2-yl]piperidin-1-yl]ethyl]pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25N5O2/c26-18-6-3-10-24(18)15-19(27)23-9-2-5-17(14-23)20-22-8-11-25(20)13-16-4-1-7-21-12-16/h1,4,7-8,11-12,17H,2-3,5-6,9-10,13-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGWIGHKTSMBKGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)CN2CCCC2=O)C3=NC=CN3CC4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-oxo-2-{3-[1-(3-pyridinylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}ethyl)-2-pyrrolidinone

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